2-Bromo-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]benzamide

• IUPAC Name: 2-bromo-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]benzamide
• InChI: InChI=1S/C17H23BrN2O2S/c18-15-4-2-1-3-14(15)16(21)19-13-17(5-9-22-10-6-17)20-7-11-23-12-8-20/h1-4H,5-13H2,(H,19,21)
• InChI Key: OHVNNBFVGHECGW-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNC(=O)C2=CC=CC=C2Br)N3CCSCC3
• Molecular Formula: C17H23BrN2O2S
• Molecular Weight: 399.3 g/mol

Description

The compound “2-Bromo-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]benzamide” is likely to be an organic compound containing a benzamide moiety, a bromine atom attached to the benzene ring, and a thiomorpholine group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzene ring (from the benzamide moiety), a bromine atom attached to the benzene ring, and a thiomorpholine group. The exact structure would depend on the positions of these groups in the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in the molecule. The benzamide moiety might undergo reactions typical of amides, such as hydrolysis. The bromine atom could potentially be displaced in a nucleophilic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of a benzene ring could contribute to its lipophilicity, while the amide group could participate in hydrogen bonding, influencing its solubility.